(4-Hydroxy-6-methoxyquinolin-3-yl)[4-(methylsulfonyl)piperazin-1-yl]methanone

• Molecular Formula: C16H19N3O5S
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 6-methoxy-3-(4-methylsulfonylpiperazine-1-carbonyl)-1H-quinolin-4-one
• InChI: InChI=1S/C16H19N3O5S/c1-24-11-3-4-14-12(9-11)15(20)13(10-17-14)16(21)18-5-7-19(8-6-18)25(2,22)23/h3-4,9-10H,5-8H2,1-2H3,(H,17,20)
• InChI Key: MVWKTDZWFVPWAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C(C2=O)C(=O)N3CCN(CC3)S(=O)(=O)C

Description

(4-Hydroxy-6-methoxyquinolin-3-yl)[4-(methylsulfonyl)piperazin-1-yl]methanone is a synthetic small molecule featuring a quinoline core linked to a methylsulfonyl piperazine group via a carboxamide bridge. This specific molecular architecture is common in medicinal chemistry research, particularly in the development of pharmacologically active compounds. The quinoline scaffold is a privileged structure in drug discovery, known for its ability to interact with a variety of biological targets . The incorporation of the methylsulfonyl piperazine moiety is a strategic modification often employed to fine-tune properties such as solubility, metabolic stability, and target binding affinity. Researchers may investigate this compound as a potential inhibitor of specific enzymes or cellular pathways. Its structure suggests potential for application in early-stage research areas, including but not limited to, oncology and infectious diseases, where similar molecular templates have shown promise . For example, quinoline-based molecules are actively explored for their anti-infective properties, and the piperazine carboxamide group is a feature in compounds with documented biological activity . This product is intended for laboratory research purposes only and is strictly labeled as "For Research Use Only." It is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this compound with appropriate precautions in a controlled laboratory setting.

Preparation Methods

Formation of the Quinoline Core

The quinoline backbone is synthesized using the Gould-Jacobs reaction , which involves condensation of aniline derivatives with diethyl ethoxymethylidenemalonate, followed by cyclization and hydrolysis (Figure 1). For the target compound, 4-hydroxy-6-methoxyquinoline-3-carboxylic acid is prepared as follows:

• Starting Material : 3-methoxy-4-hydroxyaniline reacts with diethyl ethoxymethylidenemalonate in ethanol under reflux to form an intermediate ester.

• Cyclization : Heating the ester at 220°C in diphenyl ether induces cyclization, yielding 4-hydroxy-6-methoxyquinoline-3-carboxylate.

• Hydrolysis : The ester is hydrolyzed using aqueous NaOH to generate the carboxylic acid.

Key Reaction Conditions :

• Solvent: High-boiling amines (e.g., DMSO) or diphenyl ether.

• Catalysts: Lewis acids like AlCl₃ (3–5 equivalents) accelerate cyclization.

• Yield: ~80–90% after optimization.

Synthesis of 4-(Methylsulfonyl)piperazine

• Piperazine Protection : Piperazine is mono-protected with Boc anhydride to avoid disubstitution.

• Sulfonylation : Reaction with methylsulfonyl chloride in dichloromethane (DCM) at 0°C selectively sulfonylates the free amine.

• Deprotection : Boc removal using trifluoroacetic acid (TFA) yields 1-(methylsulfonyl)piperazine.

Optimization Notes :

• Stoichiometry: 1:1 molar ratio of piperazine to methylsulfonyl chloride prevents over-sulfonylation.

• Solvent: DCM or THF ensures homogeneity.

Coupling of Quinoline and Piperazine Components

The quinoline carboxylic acid is activated and coupled to the piperazine sulfonamide via amide bond formation:

• Activation : 4-Hydroxy-6-methoxyquinoline-3-carboxylic acid is treated with thionyl chloride (SOCl₂) to form the acid chloride.

• Amidation : The acid chloride reacts with 1-(methylsulfonyl)piperazine in the presence of triethylamine (TEA) or Hunig’s base.

Alternative Method :

• Coupling Agents : HATU or EDCl/HOBt in DMF achieves direct amidation without acid chloride isolation.

• Yield: 65–75% after purification via flash chromatography.

Optimization of Reaction Conditions

Solvent and Temperature Effects

Parameter	Optimal Condition	Impact on Yield
Cyclization Solvent	DMSO or diphenyl ether	Maximizes ring closure efficiency
Coupling Temperature	0–25°C	Minimizes side reactions
Sulfonylation	DCM at 0°C	Enhances selectivity

Catalytic Systems

• Lewis Acids : AlCl₃ (4 equivalents) in DMSO improves Friedel-Crafts cyclization rates.

• Coupling Agents : HATU outperforms EDCl in amidation yield (75% vs. 60%).

Analytical Characterization

• NMR : ¹H NMR (DMSO-d₆) shows characteristic peaks: δ 8.91 (s, quinoline H), 3.94 (s, OCH₃), 3.45–3.32 (m, piperazine CH₂).

• MS : ESI-MS confirms m/z 365.4 [M+H]⁺.

• HPLC : Purity >98% achieved using C18 reverse-phase columns.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations
Gould-Jacobs Cyclization	High regioselectivity	Requires high temperatures
HATU-Mediated Coupling	Mild conditions, high yield	Cost of reagents
Acid Chloride Route	Scalable for industrial production	SOCl₂ handling hazards

Challenges and Limitations

• Regioselectivity : Ensuring methoxy and hydroxy groups are correctly positioned on the quinoline ring.

• Piperazine Monosubstitution : Avoiding disulfonylation during piperazine functionalization.

• Purification : Silica gel chromatography is essential to remove unreacted intermediates .

Chemical Reactions Analysis

Types of Reactions

(4-Hydroxy-6-methoxyquinolin-3-yl)[4-(methylsulfonyl)piperazin-1-yl]methanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the quinoline ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of quinoline N-oxide derivatives.

Reduction: Formation of reduced quinoline derivatives.

Substitution: Formation of substituted quinoline derivatives.

Scientific Research Applications

(4-Hydroxy-6-methoxyquinolin-3-yl)[4-(methylsulfonyl)piperazin-1-yl]methanone has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential antimicrobial and antiviral properties.

Medicine: Investigated for its potential use in treating various diseases, including cancer and infectious diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Hydroxy-6-methoxyquinolin-3-yl)[4-(methylsulfonyl)piperazin-1-yl]methanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are often studied using computational and experimental methods.

Comparison with Similar Compounds

Key Observations :

• Synthesis: Most analogs are synthesized via coupling reactions between quinoline-3-carboxylic acids and substituted piperazines using activating agents like HATU in DMF or CH₂Cl₂ . The methylsulfonyl group is typically introduced via sulfonylation of the piperazine nitrogen.
• Substituent Effects: Quinoline Modifications: Fluoro (e.g., 6-F) and trifluoromethoxy groups enhance lipophilicity and metabolic stability, while hydroxy/methoxy groups (as in the target compound) may improve solubility . Piperazine Modifications: Methylsulfonyl groups are critical for enzyme binding (e.g., ALDH1A1 inhibition), as seen in bioactive analogs .

Physicochemical and Spectral Properties

• Melting Points : Analogs with bulky substituents (e.g., 4-cyclohexenyl) exhibit higher melting points (>180°C), while oily derivatives (e.g., reduced nitro compounds) lack defined melting points .
• Spectroscopy: $ ^1H $ NMR: Quinoline protons resonate at δ 8.6–8.7 (C3-H), while methylsulfonyl groups appear as singlets near δ 2.9 . LC-MS/HRMS: Molecular ion peaks (e.g., m/z 446 for dimethylcyclohexenyl derivative) confirm molecular weights .

Biological Activity

The compound (4-Hydroxy-6-methoxyquinolin-3-yl)[4-(methylsulfonyl)piperazin-1-yl]methanone is a synthetic organic molecule that combines a quinoline structure with a piperazine moiety, modified by a methylsulfonyl group. This unique structural configuration suggests potential applications in medicinal chemistry, particularly in targeting various biological pathways. The biological activity of this compound has not been extensively studied, but its structural analogs have shown promising results in various bioassays.

Structural Characteristics

The compound's structure can be broken down into two main components:

• Quinoline Moiety : Known for its diverse biological activities, including antimicrobial and anticancer properties.
• Piperazine Substituent : Often associated with central nervous system activity and used in various pharmacological applications.

Antimicrobial Activity

Compounds with similar structures have demonstrated antimicrobial properties. For instance, derivatives of quinoline have been reported to exhibit significant activity against a range of pathogens, including bacteria and fungi. The presence of the hydroxyl and methoxy groups in the quinoline ring may enhance solubility and biological interaction profiles, potentially increasing the antimicrobial efficacy of this compound.

Anticancer Potential

Quinoline derivatives have also been explored for their anticancer properties. The integration of the piperazine moiety may contribute to the modulation of cellular pathways involved in cancer progression. Preliminary studies suggest that compounds with similar frameworks can induce apoptosis in cancer cells, although specific data on this compound's anticancer activity remains to be established through empirical testing.

Inhibition Studies

Research on structurally related compounds indicates that they can inhibit key enzymes involved in various metabolic pathways. For example, studies on piperazine derivatives have shown them to act as inhibitors of tyrosinase, an enzyme crucial for melanin biosynthesis. Inhibitory effects were quantified with IC50 values indicating potency against the enzyme:

Compound	IC50 (μM)	Biological Activity
Compound A	3.8	Tyrosinase Inhibitor
Compound B	1.5	Anti-melanogenic
Compound C	17.8	Reference (Kojic Acid)

These findings suggest that similar testing could be beneficial for assessing the biological activity of (4-Hydroxy-6-methoxyquinolin-3-yl)[4-(methylsulfonyl)piperazin-1-yl]methanone .

The mechanism by which quinoline derivatives exert their biological effects often involves interactions with biological macromolecules such as proteins and nucleic acids. Techniques like molecular docking and enzyme kinetics can elucidate these interactions:

• Molecular Docking : Predicts how the compound binds to target proteins.
• Enzyme Kinetics : Assesses the inhibitory effects on specific enzymes.

Q & A

Basic Research Questions

Q. What are the key steps in synthesizing (4-Hydroxy-6-methoxyquinolin-3-yl)[4-(methylsulfonyl)piperazin-1-yl]methanone, and how are reaction conditions optimized?

• Methodology :

• Quinoline Core Formation : Start with the cyclization of substituted anilines or via Gould-Jacobs reactions to construct the 4-hydroxy-6-methoxyquinoline moiety. Temperature control (e.g., reflux in ethanol) is critical to avoid side reactions .

• Piperazine Functionalization : Introduce the methylsulfonyl group to piperazine via sulfonylation using methanesulfonyl chloride in anhydrous dichloromethane (DCM) with a base like triethylamine to neutralize HCl byproducts .

• Coupling Reaction : Link the quinoline and piperazine moieties via a nucleophilic acyl substitution or Buchwald-Hartwig coupling. Use catalysts like Pd(OAc)₂ and ligands such as Xantphos in DMF at 80–100°C .

• Purification : Employ column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water) to achieve >95% purity .

  • Data Table :

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
Quinoline Synthesis	Ethanol, reflux, 12h	65–70	90%
Sulfonylation	MsCl, DCM, Et₃N, 0°C→RT	85	92%
Coupling	Pd(OAc)₂, Xantphos, DMF, 90°C	55–60	95%

Q. Which spectroscopic techniques are essential for characterizing this compound, and what structural insights do they provide?

• Methodology :

• NMR Spectroscopy : ¹H and ¹³C NMR confirm substituent positions (e.g., methoxy at δ 3.8 ppm, hydroxyquinoline protons at δ 8.1–8.3 ppm). 2D NMR (COSY, HSQC) resolves overlapping signals in the piperazine and quinoline regions .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]⁺ at m/z 432.1234) and detects fragmentation patterns .
• IR Spectroscopy : Identifies key functional groups (e.g., C=O stretch at 1680 cm⁻¹, S=O at 1150 cm⁻¹) .

Q. What biological activities have been reported for this compound, and how are they assessed experimentally?

• Methodology :

• Enzyme Inhibition Assays : Test against kinases (e.g., PI3K, EGFR) using fluorescence polarization or ATP-Glo™ assays. IC₅₀ values are calculated from dose-response curves .
• Antimicrobial Screening : Use microbroth dilution (MIC determination) against Gram-positive bacteria (e.g., S. aureus) and fungi (e.g., C. albicans) .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with EC₅₀ values ranging 5–20 µM .

Advanced Research Questions

Q. How can researchers resolve contradictions in pharmacological data across studies (e.g., varying IC₅₀ values)?

• Methodology :

• Assay Standardization : Use reference inhibitors (e.g., staurosporine for kinases) and control buffer conditions (pH, ionic strength) to minimize variability .
• Stability Testing : Perform HPLC stability studies under physiological conditions (pH 7.4, 37°C) to assess degradation products that may affect activity .
• Meta-Analysis : Compare datasets using statistical tools (e.g., ANOVA) to identify outliers caused by differences in cell lines or enzyme sources .

Q. What computational strategies optimize the compound’s binding affinity to target proteins?

• Methodology :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with kinases. Prioritize residues forming hydrogen bonds (e.g., quinoline-OH with Asp831 in EGFR) .
• MD Simulations : Run 100-ns simulations (AMBER/CHARMM) to assess binding stability and identify conformational shifts in the piperazine-sulfonyl moiety .
• QSAR Modeling : Train models with datasets of analogous compounds to predict substituent effects on activity (e.g., methoxy vs. ethoxy groups) .

Q. How can regioselective modifications of the quinoline or piperazine moieties enhance selectivity?

• Methodology :

• Directed C–H Functionalization : Use Pd-catalyzed C–H activation (e.g., with directing groups like pyridine) to introduce substituents at specific positions on the quinoline ring .

• Piperazine Derivatization : Explore Mitsunobu reactions to install alkyl/aryl groups on the piperazine nitrogen while retaining the methylsulfonyl group .

• Click Chemistry : Attach triazole-linked probes via CuAAC reactions for target identification in pull-down assays .

  • Data Table :

Modification Site	Method	Selectivity Factor (vs. Wild-Type)
Quinoline C-8	Pd(OAc)₂, pivalic acid, 120°C	12× (EGFR)
Piperazine N-4	Mitsunobu (DIAD, Ph₃P)	8× (PI3Kα)